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Introduction

Tris(6-isocyanatohexyl)isocyanurate, a trimer of hexamethylene diisocyanate (HDI), is a key
component in the formulation of high-performance polyurethane (PU) adhesives. Its aliphatic
nature and trifunctional isocyanate structure contribute to adhesives with excellent weather
resistance, chemical resistance, durability, and strong adhesion to a variety of substrates.[1]
This document provides detailed application notes and experimental protocols for formulating
both pressure-sensitive and two-component structural adhesives utilizing Tris(6-
isocyanatohexyl)isocyanurate.

Core Chemistry and Signaling Pathway

Polyurethane adhesives are formed through the reaction of isocyanate groups (-NCO) with
hydroxyl groups (-OH) from a polyol. Tris(6-isocyanatohexyl)isocyanurate acts as a cross-
linking agent, forming a durable three-dimensional polymer network. The selection of the polyol
component (e.g., polyester polyol, polyether polyol) allows for the tailoring of the adhesive's
final properties, such as flexibility and chemical resistance.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1205225?utm_src=pdf-interest
https://www.benchchem.com/product/b1205225?utm_src=pdf-body
https://www.myskinrecipes.com/shop/en/mdi-hdi-tdi/35860-desmodur-n3300.html
https://www.benchchem.com/product/b1205225?utm_src=pdf-body
https://www.benchchem.com/product/b1205225?utm_src=pdf-body
https://www.benchchem.com/product/b1205225?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Tris(6-isocyanatohexyl)isocyanurate Reaction
(-NCO groups)

Polyol
(-OH groups)

Cross-linked
Polyurethane Adhesive

Click to download full resolution via product page

Caption: Polyurethane Formation Pathway.

Formulation of a Pressure-Sensitive Adhesive (PSA)

This section details the formulation of a tacky-free polyurethane pressure-sensitive adhesive,

adapted from a study by Bae, J.-H., et al. (2021). The formulation's properties can be tuned by

adjusting the ratio of hexamethylene diisocyanate (HDI) to its trimer, Tris(6-

isocyanatohexyl)isocyanurate.

Materjals and Formulation

Component Role

Example Supplier

Poly(ethylene glycol) (PEG),

Polyol (Soft Segment Sigma-Aldrich
MW 600 yol ( gment) g
Polyoxyalkylene Polyol Polyol (Soft Segment) Dow
Hexamethylene Diisocyanate

Isocyanate Monomer Covestro

(HDI)

Tris(6-

) ) Cross-linking Agent
isocyanatohexyl)isocyanurate

Covestro (Desmodur N 3300)

1,4-Butanediol (1,4-BD) Chain Extender

BASF

Table 1: Formulation of Polyurethane Prepolymer
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Reactant Amount
Hexamethylene Diisocyanate (HDI) 7.00g
Poly(ethylene glycol) (PEG), MW 600 3.33¢g
Polyoxyalkylene Polyol 20.00g
1,4-Butanediol (1,4-BD) 1.00g

Table 2: Curing Agent Composition

Component Amount

HDI and Tris(6-isocyanatohexyl)isocyanurate
ot 10.00 wt.% of the prepolymer
mixture

Experimental Protocol

Prepolymer Synthesis Curing

Cure for 5 minutes
HDI/Trimer Mixture at room temperature

Add PEG (3.33 g) and React at 70°C
@ Orge'[;%ac) P~  Polyoxyalkyl Polyol (20.00 g) | Add 1,4-BD (1.00 g) for 1 hour Add 10.00 wt.% of
009 with stirring (250 rpm) (80 rpm)

\

\

Click to download full resolution via product page
Caption: PSA Synthesis Workflow.
e Prepolymer Synthesis:

o In a 500 mL four-neck round-bottom glass reactor under a nitrogen purge, melt 7.00 g of
HDI at 70°C.

o Add 3.33 g of PEG (MW 600) and 20.00 g of polyoxyalkylene polyol under mechanical
stirring at 250 rpm.
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o Sequentially add 1.00 g of 1,4-butanediol (chain extender).

o Continue stirring the mixture at 70°C and 80 rpm for one hour to form the prepolymer.

e Adhesive Preparation:
o Prepare a curing agent mixture of HDI and Tris(6-isocyanatohexyl)isocyanurate.
o Add 10.00 wt.% of this curing agent mixture to the synthesized prepolymer.

o Allow the mixture to cure for five minutes at room temperature before application.

Performance Data

The adhesive properties are highly dependent on the ratio of HDI to Tris(6-
isocyanatohexyl)isocyanurate in the curing agent.[2] An increase in the trimer content
generally leads to a less tacky adhesive with lower peel strength but improved cohesion.[2]

Table 3: Peel Strength of PSA on Glass Substrate

HDI / Trimer Ratio 180° Peel Force (N/cm)
9/1 2.89

8/2 Not specified

5/5 1.48

Formulation of a High-Performance Two-Component
Adhesive

This section outlines the formulation of a high-performance two-component polyurethane
adhesive based on examples provided in a patent by Hu et al. This type of adhesive is suitable

for more demanding applications requiring high bond strength.

Materials and Formulation

Component A (Polyol Component): A mixture of various polyester polyols, chain extenders, and

additives.
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Component B (Isocyanate Component): A solution of Tris(6-isocyanatohexyl)isocyanurate in

a suitable solvent.

Table 4: Example Formulation of a Two-Component Adhesive

Component Role Parts by Weight
Component A

Polyester Polyol 1 Polyol Varies
Polyester Polyol 2 Polyol Varies
Chain Extender Mechanical Properties Varies
Catalyst (e.g., organic bismuth)  Curing Accelerator 0.003
Ethyl Acetate Solvent Varies
Component B

mis(®- Cross-linking Agent 10
isocyanatohexyl)isocyanurate

Ethyl Acetate Solvent 63

The final NCO content of Component B is a critical parameter and is typically adjusted to a

target value (e.g., 6.0%) by adding more or less solvent.

Experimental Protocol
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Component A Preparation

Mix Polyester Polyols g
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Dissolve Tris(6-isocyanatohexyl)isocyanurate w| Adjust NCO content to target
in Ethyl Acetate = (e.g., 6.0%)

Click to download full resolution via product page
Caption: Two-Component Adhesive Workflow.
e Preparation of Component A (Polyol Component):
o In a reaction vessel, thoroughly mix the specified polyester polyols and chain extender.
o Add the catalyst and solvent, and mix until a homogeneous solution is obtained.
e Preparation of Component B (Isocyanate Component):
o In a separate vessel, dissolve the Tris(6-isocyanatohexyl)isocyanurate in ethyl acetate.

o Sample and test the NCO content, adjusting with ethyl acetate until the target
concentration is reached.

e Mixing and Application:
o Thoroughly mix Component A and Component B in the specified ratio (e.g., 5:1 by weight).
o Apply the mixed adhesive to the substrate.

o Allow the adhesive to cure at ambient temperature or accelerate the cure with elevated
temperature as required for the specific application.
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Performance Data

The performance of two-component polyurethane adhesives can be tailored by the choice of
polyols and the NCO:OH ratio. While specific data for the exact formulation above is
proprietary, typical performance characteristics for high-performance polyurethane adhesives
are provided below.

Table 5: Typical Performance of Two-Component PU Adhesives

Property Value Test Method
Lap Shear Strength

_ > 15 MPa ASTM D1002
(Aluminum)
Peel Strength (Aluminum) >5 N/mm ASTM D1876
Service Temperature Range -40°C to 120°C
Curing Time (at 25°C) 24 hours to full strength

Characterization Protocols
Peel Strength Testing

o Standard: ASTM D1876 (T-Peel Test)
e Procedure:
o Prepare bonded specimens of the desired substrates with the adhesive.
o Allow the adhesive to cure fully under the specified conditions.
o Mount the "legs" of the T-shaped specimen in the grips of a universal testing machine.
o Pull the legs apart at a constant rate of crosshead motion.

o Record the force required to peel the adhesive bond. The peel strength is typically
reported in Newtons per millimeter (N/mm) or pounds per inch (ppi).
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Lap Shear Strength Testing

e Standard: ASTM D1002
e Procedure:
o Prepare single-lap-joint specimens of the substrates to be tested.
o Apply the adhesive to the overlap area and assemble the joint.
o Allow the adhesive to cure fully.
o Mount the specimen in the grips of a universal testing machine.
o Apply a tensile load to the specimen until failure.

o The lap shear strength is calculated by dividing the maximum load by the overlap area and
is reported in megapascals (MPa) or pounds per square inch (psi).

Thermal Analysis

e Thermogravimetric Analysis (TGA): To determine the thermal stability and decomposition
temperature of the cured adhesive.

 Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (TQ)
and curing characteristics of the adhesive.

Safety and Handling

» Tris(6-isocyanatohexyl)isocyanurate and other isocyanates are sensitizers and can cause
respiratory and skin irritation.

o Always work in a well-ventilated area and use appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a respirator if ventilation is inadequate.

o Consult the Safety Data Sheet (SDS) for each component before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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